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Compound of Interest

Compound Name: Ethyl 3,4-dimethylpent-2-enoate

Cat. No.: B2990617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of Ethyl 3,4-dimethylpent-2-enoate, a

fragrance ingredient with potential applications in fine perfumery and consumer products. This

document summarizes its physicochemical properties, provides a detailed synthesis protocol,

and outlines the general mechanism of olfactory perception.

Chemical Identity and Properties
Ethyl 3,4-dimethylpent-2-enoate is an unsaturated ester with the molecular formula C₉H₁₆O₂.

It exists as two geometric isomers, (E) and (Z), which may exhibit different sensory properties.

[1][2]

Table 1: Chemical Identifiers for Ethyl 3,4-dimethylpent-2-enoate
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Identifier (E)-isomer (Z)-isomer

IUPAC Name
ethyl (2E)-3,4-dimethylpent-2-

enoate[2]

ethyl (2Z)-3,4-dimethylpent-2-

enoate

CAS Number 21016-44-4[2] 21016-45-5[1]

Molecular Formula C₉H₁₆O₂[1][2] C₉H₁₆O₂[1][2]

Molecular Weight 156.22 g/mol [2] 156.22 g/mol [1]

InChIKey
UQNNNILWTLCUDU-

SOFGYWHQSA-N[2]

UQNNNILWTLCUDU-

UHFFFAOYSA-N[1]

Table 2: Computed Physicochemical Properties of Ethyl (E)-3,4-dimethylpent-2-enoate

Property Value Source

XLogP3 2.7 PubChem[2]

Topological Polar Surface Area 26.3 Å² PubChem[2]

Refractive Index n/a

Boiling Point n/a

Vapor Pressure n/a

Density n/a

Note: Experimental data for refractive index, boiling point, vapor pressure, and density are not

readily available in the public domain. The values for XLogP3 and Topological Polar Surface

Area are computed estimates.

Fragrance Profile and Application
Direct sensory data for Ethyl 3,4-dimethylpent-2-enoate is limited. However, information on a

closely related isomer, (E)-2,4-dimethyl-2-pentenoic acid ethyl ester, suggests a complex and

desirable fragrance profile. This related compound is described as having a strong, fruity

character with a fresh nuance. The isomers are noted for a chamomile-like top note.[3]
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Based on this related compound, Ethyl 3,4-dimethylpent-2-enoate is anticipated to be a

valuable modifier in a variety of fragrance compositions, particularly those aiming for natural,

fruity, and fresh accords. It may find application in:

Fine Fragrances: To add complexity and a unique fruity signature.

Personal Care Products: To enhance the freshness of shampoos, soaps, and lotions.

Household Products: To impart a clean and pleasant scent to air fresheners and cleaning

agents.

Table 3: Potential Fragrance Applications and Usage Levels (based on related compounds)

Application
Recommended
Concentration (% w/w)

Olfactory Effect

Fine Fragrance 0.1 - 2.0
Enhancement of fruity and

fresh notes

Personal Care 0.05 - 1.0
Brightening and adding a

natural feel

Air Care 0.1 - 1.5
Providing a pleasant and fresh

ambiance

Disclaimer: The fragrance profile and usage levels are extrapolated from data on a related

isomer and should be used as a guideline for initial research and development. Sensory

evaluation of Ethyl 3,4-dimethylpent-2-enoate is recommended to determine its specific

characteristics.

Experimental Protocols
Synthesis of Ethyl 3,4-dimethyl-2-pentenoate
This protocol describes the synthesis of Ethyl 3,4-dimethyl-2-pentenoate via a Wittig-Horner

reaction.

Materials:
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Sodium hydride (NaH)

Diglyme

Triethylphosphonoacetate

3-Methyl-2-butanone

Ether

Anhydrous magnesium sulfate (MgSO₄)

Water

Procedure:

A suspension of sodium hydride (2.6 g) in diglyme (10 mL) is prepared in a flask under a

nitrogen atmosphere and cooled in an ice bath to approximately 0°C.

Triethylphosphonoacetate (24 g, 107 mmol) is added dropwise to the cooled suspension.

The mixture is stirred for 30 minutes at 0°C.

3-Methyl-2-butanone (4.3 g, 50 mmol) is then added dropwise to the reaction mixture.

The mixture is stirred at ambient temperature for three hours.

After the reaction is complete, the mixture is cooled and then cautiously diluted with a large

excess of water.

The aqueous mixture is extracted with ether.

The ethereal extract is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated in vacuo to yield Ethyl 3,4-dimethyl-2-pentenoate.

Figure 1: Synthesis Workflow of Ethyl 3,4-dimethyl-2-pentenoate
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Caption: A flowchart of the synthesis of Ethyl 3,4-dimethyl-2-pentenoate.

Mechanism of Olfactory Perception
The perception of fragrance molecules like Ethyl 3,4-dimethylpent-2-enoate is initiated by

their interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons

(OSNs) in the nasal cavity. This interaction triggers a signal transduction cascade that

ultimately leads to the perception of smell in the brain.
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Figure 2: General Olfactory Signaling Pathway
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Caption: A diagram of the general olfactory signal transduction cascade.

The binding of an odorant to its specific OR activates a G-protein (Gαolf), which in turn

stimulates adenylyl cyclase to produce cyclic AMP (cAMP). The increased intracellular

concentration of cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of
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cations (primarily Ca²⁺). This influx of calcium ions then opens Ca²⁺-activated chloride

channels, resulting in an efflux of Cl⁻ ions and depolarization of the neuron. If the

depolarization reaches a certain threshold, it generates an action potential that travels along

the axon of the OSN to the olfactory bulb in the brain, where the signal is further processed,

leading to the perception of a specific scent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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